5-Bromo-2-(pyridin-3-yl)-2,3-dihydropyridazin-3-one

• IUPAC Name: 5-bromo-2-pyridin-3-ylpyridazin-3-one
• InChI: InChI=1S/C9H6BrN3O/c10-7-4-9(14)13(12-5-7)8-2-1-3-11-6-8/h1-6H
• InChI Key: VVRJCLHTFVOZDC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)N2C(=O)C=C(C=N2)Br
• Molecular Formula: C9H6BrN3O
• Molecular Weight: 252.07 g/mol

Description

5-Bromo-2-(pyridin-3-yl)-2,3-dihydropyridazin-3-one (5-bromo-2-PPD) is a brominated heterocyclic compound with a pyridine ring and a dihydropyridazinone ring. It is a relatively new compound that has been studied for its potential applications in various scientific fields.

Scientific Research Applications

Synthesis and Chemical Reactivity

• The synthesis of heterocyclic derivatives, such as pyrimido[4,5-e][1,3,4]thiadiazine derivatives, showcases the utility of bromo- and pyridinyl-substituted compounds in generating complex heterocyclic systems with potential applications in drug development and materials chemistry (Rahimizadeh, Nikpour, & Bakavoli, 2007).

Photophysical Properties

• Studies on iridium tetrazolate complexes with bromo- and pyridinyl-substituted ligands have contributed to the understanding of color tuning in light-emitting materials, indicating the relevance of such compounds in designing photophysical properties for applications in organic light-emitting diodes (OLEDs) and other optoelectronic devices (Stagni, Colella, Palazzi, Valenti, Zacchini, Paolucci, Marcaccio, Albuquerque, & De Cola, 2008).

Biological Activities

• The synthesis of novel pyridine-based derivatives via Suzuki cross-coupling reaction, including analysis on their quantum mechanical properties and biological activities, such as anti-thrombolytic, biofilm inhibition, and haemolytic activities, demonstrates the potential medicinal chemistry applications of bromo- and pyridinyl-substituted compounds (Ahmad, Rasool, Ikram, Khan, Mahmood, Ayub, Zubair, Al-Zahrani, Rana, Akhtar, & Alitheen, 2017).

Corrosion Inhibition

• The exploration of Schiff bases containing bromo- and pyridinyl motifs as inhibitors for carbon steel corrosion in acidic medium showcases the potential application of such compounds in industrial corrosion protection strategies (El-Lateef, Abu‐Dief, Abdel‐Rahman, Sañudo, & Aliaga-Alcalde, 2015).